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Compound of Interest

Compound Name: 5-Phenyldodecane

CAS No.: 2719-63-3

Cat. No.: B1200818

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 5-
phenyldodecane, an alkylbenzene of interest in various fields of chemical research and

development. This document details the prevalent synthetic methodologies, experimental

protocols, and data pertinent to its formation and characterization.

Introduction
5-Phenyldodecane is an aromatic hydrocarbon comprising a dodecane chain substituted with

a phenyl group at the fifth carbon. Its synthesis is a key step for various research applications,

including the development of novel surfactants and lubricant additives, and as a starting

material for the synthesis of more complex molecules in the pharmaceutical and materials

science sectors. The primary route to 5-phenyldodecane and its isomers is the Friedel-Crafts

alkylation of benzene with dodecene.
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A summary of the key physicochemical and spectral properties of 5-phenyldodecane is

presented below for easy reference and comparison.

Property Value

Molecular Formula C₁₈H₃₀

Molecular Weight 246.43 g/mol

CAS Number 2719-63-3

IUPAC Name dodecan-5-ylbenzene

Appearance Colorless liquid (presumed)

Boiling Point 333.8 ± 9.0 °C at 760 mmHg (Predicted)

Density 0.855 ± 0.06 g/cm³ (Predicted)

Vapor Pressure 0.000584 mmHg[1]

Kovats Retention Index

Standard non-polar: 1721.4, 1722, 1723; Semi-

standard non-polar: 1725, 1729, 1731, 1732;

Standard polar: 1928[1]

Spectral Data Values

¹H NMR Data available, refer to PubChem CID 17630[1]

¹³C NMR Data available, refer to PubChem CID 17630[1]

Mass Spectrum (GC-MS)
Major fragments (m/z): 169 (99.99), 245 (37.63),

147 (26.67), 189 (17.42)[1]

Synthesis Pathways for 5-Phenyldodecane
The most common and industrially relevant method for synthesizing phenyldodecane isomers

is the Friedel-Crafts alkylation of benzene with an isomeric mixture of dodecenes or, more

specifically, with 1-dodecene. This reaction is typically catalyzed by strong Lewis acids, such as

aluminum chloride (AlCl₃), or solid acid catalysts like zeolites.
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The reaction of benzene with 1-dodecene leads to a mixture of phenyldodecane isomers (2-,

3-, 4-, 5-, and 6-phenyldodecane) due to the isomerization of the double bond in 1-dodecene

under the acidic reaction conditions. The distribution of these isomers is dependent on the

catalyst and reaction conditions employed.

Benzene
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1-Dodecene

Protonation/
Carbocation Formation
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Deprotonation

Click to download full resolution via product page

Caption: Friedel-Crafts alkylation of benzene with 1-dodecene.

Experimental Protocol: Friedel-Crafts Alkylation of
Benzene with 1-Dodecene
This protocol describes a representative procedure for the synthesis of phenyldodecane

isomers.

Materials:

Benzene (anhydrous)

1-Dodecene

Anhydrous Aluminum Chloride (AlCl₃)

Hydrochloric Acid (HCl), concentrated

Sodium Bicarbonate (NaHCO₃), saturated aqueous solution

Brine (saturated aqueous NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄)
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Dichloromethane (CH₂Cl₂)

Round-bottom flask with a reflux condenser and a dropping funnel

Magnetic stirrer and heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a dry, three-necked round-bottom flask equipped with a magnetic stirrer,

reflux condenser, and a dropping funnel, place anhydrous aluminum chloride (e.g., 0.1

moles). Add anhydrous benzene (e.g., 5 moles) to the flask and cool the mixture in an ice

bath.

Addition of Alkene: Slowly add 1-dodecene (e.g., 1 mole) dropwise from the dropping funnel

to the stirred benzene-AlCl₃ mixture. The addition should be controlled to maintain the

reaction temperature below 10 °C.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Then, heat the mixture to a gentle reflux (around 80 °C) for 2-4

hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or

gas chromatography (GC).

Work-up: Cool the reaction mixture to room temperature and then carefully pour it over

crushed ice containing concentrated hydrochloric acid. This will quench the reaction and

decompose the aluminum chloride complex.

Extraction: Transfer the mixture to a separatory funnel. The organic layer containing the

phenyldodecane isomers will separate from the aqueous layer. Wash the organic layer

sequentially with water, a saturated aqueous solution of sodium bicarbonate, and brine.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the solvent (excess benzene and any dichloromethane used for extraction)

under reduced pressure using a rotary evaporator.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200818?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification:

The crude product is a mixture of phenyldodecane isomers. The separation of these isomers is

challenging due to their similar boiling points and polarities. High-performance liquid

chromatography (HPLC) or gas chromatography (GC) are the most effective methods for

separating and isolating the individual isomers.[2][3]

Preparative HPLC: A reversed-phase C18 column with a mobile phase of acetonitrile and

water can be used to separate the isomers. The elution order will depend on the specific

conditions, but generally, the isomers with the phenyl group closer to the end of the alkyl

chain elute earlier.

Preparative GC: A capillary column with a non-polar stationary phase can also be employed

for the separation of the isomers.

The following diagram illustrates the general workflow for the synthesis and purification of 5-
phenyldodecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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